Cas no 117997-81-6 (Boc-DL-Glu(OBzl)-OH)

• Product Name: Boc-DL-Glu(OBzl)-OH
• CAS No: 117997-81-6
• MF: C₁₇H₂₃NO₆
• MW: 337.36762547493
• MDL: MFCD00798612
• CID: 131714
• PubChem ID: 295483
• Update Time: 2025-10-31

Boc-DL-Glu(OBzl)-OH Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid
• Boc-dl-glu(obzl)-oh
• Boc-DL-glutamic acid γ-benzyl ester
• Glutamic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 5-(phenylmethyl) ester
• 2-tert-Butoxycarbonylamino-pentanedioic acid 5-benzyl ester
• Boc-3',5'-diiodo-L-tyrosine
• Boc-diiodotyrosine
• L-BOC-Diiodotyrosine
• L-N-Boc-3,5-diiodotyrosine
• N-Boc-3,5-diiodo-L-tyrosine
• N-Boc-o,o'-diiodo-tyrosine
• Boc-DL-glutamic acid γ-benzyl ester≥ 99% (TLC)
• EINECS 237-008-0
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxo-5-phenylmethoxypentanoic acid
• 5-(benzyloxy)-2-{[(tert-butoxy)carbonyl]amino}-5-oxopentanoic acid
• AS-10406
• 4-Oxo-2-spiro(piperidine-4-yl)benzopyranhydrochloride
• 5-benzyloxy-2-(t-butoxycarbonylamino)-5-oxopentanoic acid
• FD21501
• FT-0639281
• Z2044782738
• SCHEMBL2009896
• MFCD00798612
• AJDUMMXHVCMISJ-UHFFFAOYSA-N
• CS-0173368
• 117997-81-6
• CHEMBL2403046
• Boc-DL-glutamic acid gamma-benzyl ester
• SY041312
• FT-0629744
• MFCD00038258
• SY041313
• AKOS022186438
• EN300-6746817
• Boc-L-Glutamic acid 5-benzylester
• 5-(BENZYLOXY)-2-[(TERT-BUTOXYCARBONYL)AMINO]-5-OXOPENTANOIC ACID
• 5-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)-5-oxopentanoic Acid; 5-(Benzyloxy)-N-(tert-butoxycarbonyl)-5-oxonorvaline;
• N-(tert-Butoxycarbonyl)-D-glutamic acid 5-benzyl ester; 5-Benzyl N-[(1,1-dimethylethoxy)carbonyl]-D-glutamate
• Boc-DL-Glu(OBzl)-OH

• MDL： MFCD00798612
• Inchi： 1S/C17H23NO6/c1-17(2,3)24-16(22)18-13(15(20)21)9-10-14(19)23-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： AJDUMMXHVCMISJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 337.15300
• Monoisotopic Mass: 337.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Boiling Point: 522.6±50.0°C
• PSA: 101.93000
• LogP: 2.87880

Boc-DL-Glu(OBzl)-OH Security Information

• Storage Condition：Sealed in dry,2-8°C(BD17688)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-DL-Glu(OBzl)-OH

Professional Introduction to Boc-DL-Glu(OBzl)-OH (CAS No: 117997-81-6)

The compound Boc-DL-Glu(OBzl)-OH, with the CAS number 117997-81-6, is a significant intermediate in the field of peptidomimetics and protease inhibition. This protected derivative of DL-glutamic acid features a Boc (tert-butoxycarbonyl) group at the N-terminus and an ortho-benzyl ester at the C-terminus, making it a versatile building block for synthetic chemists. Its unique structural properties have garnered attention in recent years, particularly for its role in developing novel therapeutic agents.

In recent years, the demand for high-quality peptide mimetics has surged due to their potential in modulating biological pathways with high specificity. Boc-DL-Glu(OBzl)-OH stands out as a critical precursor in this domain, enabling the synthesis of complex peptidomimetic structures that mimic natural peptides while avoiding their limitations, such as poor bioavailability and rapid degradation. The Boc protection group ensures stability during synthetic protocols, while the ortho-benzyl ester provides a removable side chain protecting group, facilitating selective deprotection steps.

One of the most compelling applications of Boc-DL-Glu(OBzl)-OH is in the development of protease inhibitors. Proteases play a pivotal role in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. By designing peptidomimetics that selectively inhibit specific proteases, researchers can develop targeted therapies with reduced side effects. For instance, studies have shown that derivatives of Boc-DL-Glu(OBzl)-OH can effectively inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and have been implicated in conditions like arthritis and cancer metastasis.

The synthesis of Boc-DL-Glu(OBzl)-OH involves a series of well-established chemical transformations that highlight the importance of protecting group strategies in peptide chemistry. The starting material, DL-glutamic acid, undergoes Boc carbamoylation followed by ortho-benzyl esterification. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in solid-phase synthesis have further streamlined the production of such intermediates, making them more accessible to academic and industrial researchers alike.

The versatility of Boc-DL-Glu(OBzl)-OH extends beyond protease inhibition. It has been utilized in the synthesis of artificial sweeteners and flavor enhancers, where its structural motif contributes to desirable sensory properties. Additionally, its role in drug discovery has led to its incorporation into libraries of compounds screened for biological activity. The ability to modify both the N-terminus and C-terminus allows for extensive structural diversification, enabling researchers to explore new chemical space and identify novel lead compounds.

In conclusion, Boc-DL-Glu(OBzl)-OH (CAS No: 117997-81-6) is a multifaceted compound with significant applications in peptidomimetic chemistry and drug development. Its unique structural features make it an invaluable tool for synthetic chemists working on complex molecular architectures. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of intermediates like Boc-DL-Glu(OBzl)-OH is likely to grow, driving innovation in the pharmaceutical industry.